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Compound of Interest

Compound Name: 1-Phenyl-1-propanol

Cat. No.: B1198777

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the key physical properties of 1-phenyl-1-
propanol (CAS No: 93-54-9), a significant organic compound utilized as an intermediate in the
synthesis of various pharmaceuticals. A comprehensive understanding of its physical
characteristics, such as boiling point and density, is paramount for its application in chemical

synthesis, process optimization, and quality control.

Quantitative Physical Properties

The boiling point and density of 1-phenyl-1-propanol have been determined under various
conditions. The following table summarizes these experimentally derived values.
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Physical Property Value Conditions
N ) at atmospheric pressure (lit.)[1]
Boiling Point 217-219 °C
[2]
219 °C at atmospheric pressure[3]
103 °C at 14 mmHg (lit.)[4][5]

S)-(-)-1-Phenyl-1-propanol at
005 °C (S)-() yl-1-prop

10 mmHg (lit.)
Density 0.994 g/mL at 25 °C (lit.)
0.994 g/cm?3 at 25 °C
0.993-1.000 g/mL Not specified
S)-(-)-1-Phenyl-1-propanol at
0.992 g/mL 5)-0) YrLPIop

25 °C (lit.)

Experimental Protocols

The determination of the physical properties of a compound like 1-phenyl-1-propanol requires
precise and validated experimental methodologies. Below are detailed descriptions of standard
protocols for measuring boiling point and density.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. This physical constant is a crucial indicator of purity.

1. Distillation Method:

This is a common and accurate method for determining the boiling point of a liquid, especially
when purification is also desired.

o Apparatus: A standard distillation apparatus is assembled, consisting of a distilling flask, a
condenser, a receiving flask, and a thermometer.

e Procedure:
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o A measured volume of 1-phenyl-1-propanol (typically >5 mL) is placed in the distilling
flask along with boiling chips to ensure smooth boiling.

o The flask is heated gently.

o As the liquid boils, the vapor rises and comes into contact with the thermometer bulb
before entering the condenser.

o The temperature is recorded when it stabilizes, which indicates that the vapor and liquid
are in equilibrium. This stable temperature is the boiling point.

o Itis crucial to record the atmospheric pressure at the time of the measurement, as the
boiling point is pressure-dependent.

2. Thiele Tube Method (Microscale):
This method is suitable when only a small sample of the liquid is available.

o Apparatus: A Thiele tube, a thermometer, a small test tube, and a capillary tube sealed at
one end.

e Procedure:

[e]

A small amount of 1-phenyl-1-propanol is placed in the small test tube.
o The sealed capillary tube is inverted and placed inside the test tube.

o The test tube is attached to the thermometer and immersed in the Thiele tube containing a
high-boiling point oil.

o The Thiele tube is heated gently.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o The heating is stopped, and the apparatus is allowed to cool slowly.
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o The boiling point is the temperature at which the liquid just begins to be drawn back into
the capillary tube.

Density is the mass per unit volume of a substance and is another important physical property
for identification and purity assessment.

1. Pycnometer Method:

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.

e Apparatus: A pycnometer, an analytical balance.

e Procedure:

[¢]

The empty, clean, and dry pycnometer is weighed.

o The pycnometer is filled with 1-phenyl-1-propanol, ensuring no air bubbles are trapped.
o The filled pycnometer is weighed again.

o The temperature of the liquid is recorded.

o The mass of the 1-phenyl-1-propanol is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Logical Relationship Visualization

The following diagram illustrates the relationship between the chemical compound 1-Phenyl-1-
propanol and its fundamental physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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